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Compound of Interest

Compound Name: 2,5-Bis(trifluoroethoxy)aniline

Cat. No.: B7965222

Get Quote

CAS Registry Number: 66300-37-6 Chemical Formula: C₁₀H₉F₆NO₂ Molecular Weight: 289.17

g/mol [1]

Executive Summary & Structural Analysis
2,5-Bis(2,2,2-trifluoroethoxy)aniline is an electron-rich aromatic amine characterized by two

bulky, electron-withdrawing trifluoroethoxy groups at the ortho and meta positions relative to the

amine.[1] It serves as a high-value intermediate in medicinal chemistry, specifically for

synthesizing urea-based anti-arrhythmic drugs and analogs of Flecainide.[1]

The trifluoroethoxy moieties confer unique pharmacological properties:

Metabolic Stability: The C-F bonds resist oxidative metabolism (e.g., P450 hydroxylation),

prolonging the half-life of downstream APIs.[1]

Lipophilicity Modulation: The fluoro-alkoxy groups increase lipophilicity (ngcontent-ng-

c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) without the high reactivity associated with acyl halides, facilitating membrane permeability
in cardiac tissues.
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Chemical Identity Table
Property Specification

IUPAC Name 2,5-bis(2,2,2-trifluoroethoxy)aniline

Synonyms
Benzenamine, 2,5-bis(2,2,2-trifluoroethoxy)-;

2,5-Bis(trifluoroethoxy)aniline

CAS Number 66300-37-6

Boiling Point ~274.7°C (Predicted @ 760 Torr)

Density
~1.3–1.4 g/cm³ (Estimated based on

fluorination)

Appearance
Off-white to pale yellow solid or viscous oil

(purity dependent)

Synthetic Pathways & Methodology
The synthesis of 2,5-Bis(trifluoroethoxy)aniline requires a regioselective approach to ensure

the correct substitution pattern.[1] The most robust industrial route proceeds via the nitration of

the 1,4-bis(trifluoroethoxy)benzene ether, followed by reduction.[1]

Phase 1: Ether Formation (O-Alkylation)
Precursor: Hydroquinone (1,4-dihydroxybenzene) or 1,4-Dibromobenzene.[1]

Protocol: Hydroquinone is reacted with 2,2,2-trifluoroethyl triflate (or tosylate) in the presence

of a base (K₂CO₃ or NaH) in a polar aprotic solvent (DMF or NMP).[1]

Mechanism: S_N2 nucleophilic substitution.

Critical Control: Complete bis-alkylation is required; mono-alkylated impurities must be

removed via crystallization.[1]

Phase 2: Regioselective Nitration
Precursor: 1,4-Bis(2,2,2-trifluoroethoxy)benzene.[1]
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Reagents: Nitric acid (HNO₃) / Acetic Acid or H₂SO₄.[1]

Regiochemistry: The alkoxy groups are ortho/para directors. Since positions 1 and 4 are

occupied, nitration occurs at the equivalent 2, 3, 5, or 6 positions.[1]

Product: 1-Nitro-2,5-bis(2,2,2-trifluoroethoxy)benzene (CAS 66300-35-4).[1][2]

Note: Numbering shifts upon nitration. The nitro group takes priority for naming the

intermediate, but relative to the original ring, it is a 2-nitro substitution.[1]

Phase 3: Reduction to Aniline
Precursor: 2,5-Bis(2,2,2-trifluoroethoxy)nitrobenzene.[1][2]

Method A (Catalytic): H₂ (3-5 bar) over Pd/C (5-10% loading) in Methanol/Ethanol.[1]

Method B (Chemical): Iron powder (Fe) in acidic media (NH₄Cl or acetic acid) or Hydrazine

hydrate with Raney Nickel.[1]

Outcome: The nitro group is reduced to a primary amine, yielding the target aniline.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US6333434B1/ko
https://patents.google.com/patent/US6333434B1/ko
https://patents.google.com/patent/US6333434B1/ko
https://www.molaid.com/MS_1611990
https://patents.google.com/patent/US6333434B1/ko
https://patents.google.com/patent/US6333434B1/ko
https://www.molaid.com/MS_1611990
https://patents.google.com/patent/US6333434B1/ko
https://patents.google.com/patent/US6333434B1/ko
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7965222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydroquinone
(1,4-Dihydroxybenzene)

1,4-Bis(2,2,2-trifluoroethoxy)benzene
(Ether Intermediate)

O-Alkylation

Reagent:
2,2,2-Trifluoroethyl Triflate

+ K2CO3 / DMF

2,5-Bis(2,2,2-trifluoroethoxy)nitrobenzene
(CAS 66300-35-4)

Regioselective Nitration

Nitration:
HNO3 / H2SO4

(Electrophilic Aromatic Substitution)

TARGET: 2,5-Bis(2,2,2-trifluoroethoxy)aniline
(CAS 66300-37-6)

Nitro Reduction

Reduction:
H2 + Pd/C
or Fe/HCl

Click to download full resolution via product page

Caption: Step-wise synthetic route from hydroquinone to the target aniline via etherification,

nitration, and reduction.

Quality Control & Characterization
To validate the identity and purity of the synthesized aniline, the following analytical signatures

are expected.

Nuclear Magnetic Resonance (NMR)[1][2][4][5][6][7]
¹H NMR (CDCl₃):
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Aromatic Protons: Two singlets (or tight doublets) around δ 6.5–7.0 ppm. The 2,5-

substitution pattern on the aniline ring (originally 1,4 on the benzene) results in para

protons relative to each other, often appearing as singlets due to lack of strong coupling.

[1]

Amine Protons (-NH₂): Broad singlet around δ 3.5–4.5 ppm (exchangeable with D₂O).[1]

Methylene Protons (-OCH₂CF₃): Quartets around δ 4.3 ppm (ngcontent-ng-

c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

Hz).

¹⁹F NMR:

Single signal around δ -74 to -75 ppm (triplet, coupled to methylene protons).[1]

Impurity Profile
Impurity Type Origin Mitigation

Mono-alkoxy aniline
Incomplete alkylation in Step

1.[1]

Ensure excess alkylating

agent; recrystallize

Intermediate 1.

Nitro-precursor
Incomplete reduction in Step 3.

[1]

Monitor reaction via

TLC/HPLC; extend

hydrogenation time.

Over-reduction
Hydrogenation of the aromatic

ring (rare).

Control H₂ pressure (<5 bar)

and temperature (<50°C).

Applications in Drug Development
The primary utility of 2,5-Bis(2,2,2-trifluoroethoxy)aniline lies in its role as a scaffold for Class I

Anti-arrhythmic agents.[1][2]

Urea Derivatives: The aniline amine group reacts efficiently with isocyanates (e.g., pyridyl

isocyanates) to form urea-linked drugs.[1] These compounds modulate sodium channels in

cardiac tissue.
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Flecainide Analogs: While Flecainide typically utilizes the benzoic acid derivative, the aniline

variant allows for the synthesis of "reverse-amide" or urea-linked analogs that test different

binding modes in the Na+ channel pore.[1]

Metabolic Robustness: The trifluoroethoxy groups prevent ring hydroxylation at the 2 and 5

positions, common sites for metabolic attack, thereby improving oral bioavailability.

Safety & Handling
Hazards: Like most fluorinated anilines, this compound is likely toxic if swallowed, inhaled, or

absorbed through skin (H301/H311/H331).[1] It may cause serious eye irritation (H319) and

skin sensitization.

Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation of the amine group

(browning). Keep refrigerated (2-8°C).

PPE: Use nitrile gloves, safety goggles, and work within a fume hood. Avoid contact with

strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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